N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H18ClNO4/c1-11-8-13(16(22-3)9-12(11)18)19-17(20)10-23-15-7-5-4-6-14(15)21-2/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: IZFIVCIGUPFUJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C17H18ClNO4
• Molecular Weight: 335.8 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide, also known as GW0742, is a synthetic drug that belongs to the family of peroxisome proliferator-activated receptor (PPAR) agonists. It is a potent and selective agonist of PPAR-δ, which plays a crucial role in the regulation of lipid metabolism, glucose homeostasis, and inflammation. GW0742 has gained significant attention in scientific research due to its potential therapeutic applications in various diseases, including metabolic disorders, cardiovascular diseases, and cancer.

Mechanism of Action

N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide exerts its effects by activating PPAR-δ, a nuclear receptor that regulates gene expression involved in lipid metabolism, glucose homeostasis, and inflammation. PPAR-δ activation leads to the upregulation of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide also has anti-inflammatory effects by inhibiting the expression of pro-inflammatory genes and cytokines.
Biochemical and Physiological Effects:
N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide has been shown to have several biochemical and physiological effects in preclinical models. In metabolic disorders, N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide has been reported to increase insulin sensitivity, reduce blood glucose levels, and improve lipid metabolism. In cardiovascular diseases, N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide has been demonstrated to have anti-inflammatory and anti-atherogenic effects, which may reduce the risk of atherosclerosis and heart failure. In cancer, N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide has been reported to inhibit tumor growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide has several advantages and limitations for lab experiments. Its high selectivity for PPAR-δ makes it an ideal tool for studying the role of PPAR-δ in various diseases. However, its complex synthesis process and high cost may limit its use in large-scale experiments. In addition, the lack of clinical data on N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide's safety and efficacy in humans makes it difficult to translate preclinical findings into clinical applications.

Future Directions

There are several future directions for the research on N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide. One potential direction is to investigate its therapeutic applications in metabolic disorders, cardiovascular diseases, and cancer in clinical trials. Another direction is to develop more efficient and cost-effective synthesis methods for N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide, which may increase its availability for research purposes. Additionally, further studies are needed to elucidate the molecular mechanisms underlying N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide's effects and to identify potential side effects and drug interactions.

Synthesis Methods

N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide is synthesized by a multi-step reaction starting from 2-methoxyphenol and 4-chloro-2-methoxy-5-methylbenzaldehyde. The reaction involves several steps, including the formation of an intermediate, which is then converted into N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide by acetylation and amidation reactions. The synthesis of N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide has been extensively studied in preclinical models, and its potential therapeutic applications have been investigated in various diseases. In metabolic disorders, N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide has been shown to improve insulin sensitivity, reduce blood glucose levels, and increase lipid metabolism. In cardiovascular diseases, N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide has been demonstrated to have anti-inflammatory and anti-atherogenic effects, which may reduce the risk of atherosclerosis and heart failure. In cancer, N-(4-chloro-2-methoxy-5-methylphenyl)-2-(2-methoxyphenoxy)acetamide has been reported to inhibit tumor growth and induce apoptosis in cancer cells.